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Compound of Interest

Compound Name: 3-O-Methylgallic acid

Cat. No.: B149859 Get Quote

Essential Safety and Handling Guide for 3-O-
Methylgallic Acid
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for handling 3-O-Methylgallic acid, including detailed operational

and disposal plans.

Chemical Identifier:

Name: 3-O-Methylgallic acid

Synonyms: 3,4-Dihydroxy-5-methoxybenzoic acid, Gallic acid 3-methyl ether

CAS Number: 3934-84-7

Hazard Identification and Classification
3-O-Methylgallic acid is classified as a hazardous substance. The primary routes of exposure

are inhalation, ingestion, and skin or eye contact. The GHS classifications are summarized

below.
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Hazard Class Category Hazard Statement

Acute Toxicity, oral 4
H302: Harmful if swallowed[1]

[2]

Acute Toxicity, dermal 4
H312: Harmful in contact with

skin[2]

Acute Toxicity, inhalation 4 H332: Harmful if inhaled[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation[1]

Signal Word: Warning[1][2]

Hazard Pictogram:

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.
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Protection Type Required PPE
Specifications and Best

Practices

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

Eyeglasses are not sufficient.

Ensure a complete seal

around the eyes.[3]

Hand Protection
Chemical-resistant, impervious

gloves.

Nitrile gloves are a suitable

option. Double gloving is

recommended.[3] Change

gloves every 30-60 minutes or

immediately if contaminated or

damaged.[3]

Skin and Body Protection
Lab coat, long-sleeved

clothing, and closed-toe shoes.

An impervious apron or

coveralls may be necessary for

larger quantities.[4]

Respiratory Protection NIOSH-approved respirator.

Use in a well-ventilated area or

under a chemical fume hood.

[1] For weighing or operations

that may generate dust, a

respirator with a particulate

filter (N95 or higher) is

recommended.[3]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Ensure a safety shower and eyewash station are readily accessible.[1]

Remove all unnecessary items from the work area.

Confirm all necessary PPE is available and in good condition.

2. Weighing and Aliquoting (Powder Form):
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Perform all manipulations of the solid compound within a chemical fume hood or a ventilated

balance enclosure to avoid inhalation of dust.[4]

Use anti-static weighing dishes to prevent dispersal of the powder.

Close the container tightly immediately after use.

3. Solution Preparation:

When dissolving the solid, add the powder slowly to the solvent to avoid splashing.

If the solvent is volatile, ensure adequate ventilation.

4. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all surfaces and equipment used. A common method is to wipe down

surfaces with alcohol.[1]

Remove and dispose of PPE in the designated waste stream. Contaminated lab coats

should be professionally laundered.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them a

small amount of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[1]

Disposal Plan
All waste containing 3-O-Methylgallic acid must be treated as hazardous waste and disposed

of in accordance with local, state, and federal regulations.

1. Waste Segregation:

Solid Waste: Collect excess solid 3-O-Methylgallic acid and any contaminated materials

(e.g., weigh boats, paper towels, gloves, disposable lab coats) in a clearly labeled, sealed

container for hazardous solid waste.

Liquid Waste: Collect solutions of 3-O-Methylgallic acid in a clearly labeled, sealed

container for hazardous liquid waste. Do not mix with incompatible waste streams.

2. Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "3-O-Methylgallic acid".

3. Storage:

Store waste containers in a designated, well-ventilated, and secure secondary containment

area away from incompatible materials.

4. Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

For small spills of solid material, carefully sweep or scoop up the material and place it in a

labeled hazardous waste container. Avoid generating dust.

For liquid spills, absorb with an inert, non-combustible material (e.g., vermiculite, sand, or

earth) and place in a labeled hazardous waste container.

Decontaminate the spill area with an appropriate solvent (e.g., alcohol) and collect the

cleaning materials as hazardous waste.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 3-O-Methylgallic Acid

1. Preparation

2. Handling

3. Post-Handling & Cleanup

4. Disposal

Assess Hazards & Review SDS

Ensure Engineering Controls (Fume Hood, Eyewash)

Don Appropriate PPE

Weigh/Aliquot in Ventilated Enclosure

Prepare Solution in Fume Hood

Perform Experiment

Decontaminate Work Surfaces & Equipment

Segregate and Label Waste

Doff and Dispose of PPE Store Waste in Secondary Containment

Wash Hands Thoroughly Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 3-O-Methylgallic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. pppmag.com [pppmag.com]

4. nspcoatings.co.uk [nspcoatings.co.uk]

To cite this document: BenchChem. [Personal protective equipment for handling 3-O-
Methylgallic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149859#personal-protective-equipment-for-handling-
3-o-methylgallic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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